Cas no 5763-45-1 (3-azabicyclo3.2.1octane-2,4-dione)

3-Azabicyclo[3.2.1]octane-2,4-dione is a bicyclic lactam compound characterized by its rigid molecular framework, which imparts structural stability and functional versatility. Its unique azabicyclo core makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The compound’s dual carbonyl groups offer reactive sites for further derivatization, enabling applications in medicinal chemistry and materials science. Its constrained geometry enhances stereochemical control in synthetic pathways, making it useful for designing biologically active molecules or chiral catalysts. The product’s high purity and well-defined structure ensure reproducibility in research and industrial applications. Suitable for specialized synthetic workflows, it serves as a building block for pharmaceuticals, agrochemicals, and advanced functional materials.

3-azabicyclo3.2.1octane-2,4-dione structure

5763-45-1 structure

Product Name:3-azabicyclo3.2.1octane-2,4-dione

CAS No:5763-45-1

MF:C₇H₉NO₂

MW:139.151861906052

MDL:MFCD20728026

CID:1606065

PubChem ID:240080

Update Time:2025-06-07

3-azabicyclo3.2.1octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-azabicyclo[3.2.1]octane-2,4-dione
- NSC46028
- 3-aza-bicyclo[3.2.1]octane-2,4-dione
- AC1Q6G6V
- AR-1F1986
- AC1L64EK
- CTK1H1774
- Cyclopentan-1,3-dicarbonsaeureimid
- 1,3-Cyclopentanedicarboximide
- SureCN2484399
- Norcamphorimide
- 3-aza-bicyclo[3.2.1]octan-2,4-dione
- NSC46028; 3-aza-bicyclo[3.2.1]octane-2,4-dione; AC1Q6G6V; AR-1F1986; AC1L64EK; CTK1H1774; Cyclopentan-1,3-dicarbonsaeureimid; 1,3-Cyclopentanedicarboximide; SureCN2484399; Norcamphorimide; 3-aza-bicyclo[3.2.1]octan-2,4-dione;
- 3-azabicyclo3.2.1octane-2,4-dione
- DTXSID10286479
- EN300-302177
- Z1262692217
- G40511
- SCHEMBL2484399
- 9PAY8DY7PL
- NSC-46028
- DS-004748
- 5763-45-1
- MDL： MFCD20728026
- Inchi： 1S/C7H9NO2/c9-6-4-1-2-5(3-4)7(10)8-6/h4-5H,1-3H2,(H,8,9,10)
- InChI Key： CXCNSNHPXLOUNF-UHFFFAOYSA-N
- SMILES： O=C1C2CCC(C(N1)=O)C2

Computed Properties

Exact Mass: 139.06337
Monoisotopic Mass: 139.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.17

3-azabicyclo3.2.1octane-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM522320-1g	3-Azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	97%	1g	$466	2022-08-31
Enamine	EN300-302177-0.05g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	0.05g	$76.0	2023-09-06
Enamine	EN300-302177-0.1g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	0.1g	$113.0	2023-09-06
Enamine	EN300-302177-0.25g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	0.25g	$162.0	2023-09-06
Enamine	EN300-302177-0.5g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	0.5g	$310.0	2023-09-06
Enamine	EN300-302177-1.0g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	1g	$0.0	2023-06-07
Enamine	EN300-302177-2.5g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	2.5g	$810.0	2023-09-06
Enamine	EN300-302177-5.0g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	5.0g	$1199.0	2023-02-25
Enamine	EN300-302177-10.0g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	10.0g	$1778.0	2023-02-25
Enamine	EN300-302177-1g	3-azabicyclo[3.2.1]octane-2,4-dione	5763-45-1	91%	1g	$414.0	2023-09-06

3-azabicyclo3.2.1octane-2,4-dione Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 3-azabicyclo3.2.1octane-2,4-dione

3-Azabicyclo[3.2.1]octane-2,4-dione: A Comprehensive Overview

The compound with CAS No. 5763-45-1, commonly referred to as 3-azabicyclo[3.2.1]octane-2,4-dione, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its rigid bicyclic framework, which consists of a bicyclo[3.2.1]octane system fused with a diketone moiety. The azabicyclo core imparts distinctive electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-azabicyclo[3.2.1]octane-2,4-dione as a scaffold for drug discovery. Researchers have explored its ability to act as a bioisostere for other cyclic structures, offering improved pharmacokinetic profiles and bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.

The synthesis of 3-azabicyclo[3.2.1]octane-2,4-dione has been optimized through various methodologies over the years. One notable approach involves the use of ring-closing metathesis (RCM) techniques, which allow for the construction of the bicyclic framework with high efficiency and selectivity. This method has been particularly advantageous in scaling up production for preclinical studies, as highlighted in a 2022 article in *Organic Process Research & Development*.

In terms of biological activity, 3-azabicyclo[3.2.1]octane-2,4-dione has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases. A 2021 study in *Nature Communications* reported that certain analogs of this compound can cross the blood-brain barrier effectively and exhibit neuroprotective effects in vitro and in vivo models of Alzheimer's disease.

The structural versatility of 3-azabicyclo[3.2.1]octane-2,4-dione also makes it an attractive candidate for materials science applications. Its rigid bicyclic structure contributes to high thermal stability and mechanical strength, properties that are being explored for use in advanced polymers and composite materials.

Looking ahead, ongoing research is focused on further elucidating the mechanistic insights behind the biological activity of 3-azabicyclo[3.2.1]octane-2,4-dione derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel therapeutic agents derived from this scaffold.

In conclusion, CAS No. 5763-45-1, or 3-azabicyclo[3.2.1]octane-2,4-dione, represents a compelling area of investigation due to its unique chemical properties and diverse potential applications across multiple disciplines.